N,N-Dimethyl-4-phenylpiperidine-4-carboxamide monohydrochloride

• CAS No.: 83763-24-0
• Molecular Formula: C14H21ClN2O
• Molecular Weight: 268.78 g/mol
• IUPAC Name: N,N-dimethyl-4-phenylpiperidine-4-carboxamide;hydrochloride
• InChI: InChI=1S/C14H20N2O.ClH/c1-16(2)13(17)14(8-10-15-11-9-14)12-6-4-3-5-7-12;/h3-7,15H,8-11H2,1-2H3;1H
• InChI Key: ROKCJJLJVBHNEV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1(CCNCC1)C2=CC=CC=C2.Cl

Description

N,N-Dimethyl-4-phenylpiperidine-4-carboxamide monohydrochloride is a useful research compound. Its molecular formula is C14H21ClN2O and its molecular weight is 268.78 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

900 mg (2.7 mmole) of N,N-dimethyl-1-t-butoxycarbonyl-4-phenylpiperidine-4-carboxamide (prepared as described in Preparation 1) were dissolved in 10 ml of ethyl acetate, and 5 ml of a 4 N solution of hydrogen chloride in dioxane were added, whilst ice-cooling. The mixture was then stirred at 0° C. for 1 hour. At the end of this time, the crystals which had deposited were collected by filtration, to give 690 mg (yield 95%) of the title compound as white crystals.